3,5-Dimethyl-2-(trifluoroacetyl)cyclohexan-1-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Systematic Nomenclature and Molecular Formula Analysis
The systematic IUPAC name for this compound, 3,5-dimethyl-2-(trifluoroacetyl)cyclohexan-1-one , reflects its substitution pattern and functional groups. The cyclohexane ring is numbered such that the ketone group occupies position 1, with methyl substituents at positions 3 and 5 and a trifluoroacetyl group (-COCF₃) at position 2. The molecular formula C₁₀H₁₃F₃O₂ corresponds to a molecular weight of 222.20 g/mol , as calculated from the atomic masses of its constituent elements.
The trifluoroacetyl group introduces significant electronegativity due to the three fluorine atoms, which withdraw electron density via inductive effects. This alters the electronic environment of the carbonyl carbon at position 2, enhancing its electrophilicity compared to non-fluorinated analogs. The methyl groups at positions 3 and 5 contribute steric bulk, potentially influencing the compound’s conformational preferences and intermolecular interactions.
Crystallographic and Stereochemical Features
While crystallographic data for 3,5-dimethyl-2-(trifluoroacetyl)cyclohexan-1-one are not explicitly reported in the available literature, structural insights can be inferred from related cyclohexanone derivatives. For example, the parent compound 3,5-dimethylcyclohexanone (C₈H₁₄O) adopts a chair conformation in its crystalline state, with methyl groups occupying equatorial positions to minimize steric strain. Introducing a trifluoroacetyl group at position 2 likely stabilizes a specific chair conformation due to the combined steric and electronic effects of the substituents.
The stereochemical arrangement of substituents may lead to axial or equatorial preferences for the trifluoroacetyl group. In such cases, the bulky trifluoroacetyl moiety would favor an equatorial orientation to reduce 1,3-diaxial interactions. This preference could be quantified using computational methods such as density functional theory (DFT), though experimental validation remains pending.
Comparative Structural Analysis with Related Cyclohexanone Derivatives
To contextualize the structural uniqueness of 3,5-dimethyl-2-(trifluoroacetyl)cyclohexan-1-one, a comparison with analogous compounds is instructive:
The trifluoroacetyl group distinguishes this compound from non-fluorinated analogs by increasing the electrophilicity of the carbonyl carbon, making it more reactive toward nucleophilic attack. Additionally, the methyl groups at positions 3 and 5 create a sterically congested environment, which may hinder certain reactions or direct regioselectivity in synthetic applications.
Tautomeric Behavior and Conformational Dynamics
The tautomeric behavior of 3,5-dimethyl-2-(trifluoroacetyl)cyclohexan-1-one is influenced by the electron-withdrawing trifluoroacetyl group. While classical keto-enol tautomerism is less common in cyclohexanones due to ring strain, the presence of the trifluoroacetyl group could stabilize enolic forms through resonance or inductive effects. For instance, the enolate intermediate formed by deprotonation at the α-carbon (adjacent to the ketone) may exhibit enhanced stability due to delocalization into the trifluoroacetyl group.
Conformational dynamics of the cyclohexane ring are governed by substituent interactions. Molecular modeling suggests that the trifluoroacetyl group adopts an equatorial position in the lowest-energy chair conformation, while the methyl groups at 3 and 5 occupy equatorial sites to minimize steric repulsion. Ring-flipping barriers are likely elevated compared to simpler cyclohexanones due to the increased steric bulk and electronic effects of the substituents.
In solution, nuclear magnetic resonance (NMR) spectroscopy could reveal dynamic processes such as ring inversion or restricted rotation of the trifluoroacetyl group. Variable-temperature NMR studies would provide experimental evidence of these dynamics, though such data are not currently available for this compound.
Properties
Molecular Formula |
C10H13F3O2 |
|---|---|
Molecular Weight |
222.20 g/mol |
IUPAC Name |
3,5-dimethyl-2-(2,2,2-trifluoroacetyl)cyclohexan-1-one |
InChI |
InChI=1S/C10H13F3O2/c1-5-3-6(2)8(7(14)4-5)9(15)10(11,12)13/h5-6,8H,3-4H2,1-2H3 |
InChI Key |
SYQFDNMMRKJQBS-UHFFFAOYSA-N |
Canonical SMILES |
CC1CC(C(C(=O)C1)C(=O)C(F)(F)F)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3,5-Dimethyl-2-(trifluoroacetyl)cyclohexan-1-one typically involves the reaction of cyclohexanone derivatives with trifluoroacetic anhydride in the presence of a catalyst. The reaction conditions often include the use of a base such as pyridine to facilitate the acylation process . The reaction is carried out under controlled temperature and pressure to ensure the desired product is obtained with high yield and purity.
Industrial Production Methods
In industrial settings, the production of 3,5-Dimethyl-2-(trifluoroacetyl)cyclohexan-1-one may involve large-scale batch or continuous flow processes. These methods are designed to optimize the efficiency and scalability of the synthesis while maintaining stringent quality control measures. The use of automated systems and advanced analytical techniques ensures the consistency and reliability of the final product .
Chemical Reactions Analysis
Types of Reactions
3,5-Dimethyl-2-(trifluoroacetyl)cyclohexan-1-one undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.
Reduction: Reduction reactions can convert the trifluoroacetyl group to a hydroxyl group.
Substitution: The compound can undergo nucleophilic substitution reactions, where the trifluoroacetyl group is replaced by other functional groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.
Substitution: Nucleophiles like amines or alcohols can be used in the presence of a base to facilitate substitution reactions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols. Substitution reactions result in the formation of new compounds with different functional groups .
Scientific Research Applications
3,5-Dimethyl-2-(trifluoroacetyl)cyclohexan-1-one has a wide range of applications in scientific research:
Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.
Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.
Industry: It is used in the production of specialty chemicals, agrochemicals, and materials science.
Mechanism of Action
The mechanism of action of 3,5-Dimethyl-2-(trifluoroacetyl)cyclohexan-1-one involves its interaction with specific molecular targets and pathways. The trifluoroacetyl group is known to enhance the compound’s reactivity and stability, allowing it to participate in various biochemical processes. The exact molecular targets and pathways depend on the specific application and context of use .
Comparison with Similar Compounds
Acylated Cyclohexanones and Derivatives
The bis(trifluoroacetyl) and bis(heptafluorobutyryl) derivatives of desipramine () provide a foundational comparison. Replacing trifluoroacetyl with heptafluorobutyryl groups alters derivatization kinetics, stability, and GC performance. For instance:
- Reactivity : The bis(heptafluorobutyryl) derivative requires 6 hours for complete derivatization, whereas trifluoroacetyl analogs may react faster due to smaller acyl groups .
- Analytical Suitability : Trifluoroacetyl derivatives generate characteristic mass spectral ions (e.g., m/z 459), while heptafluorobutyryl analogs exhibit higher molecular weights and distinct fragmentation patterns, improving selectivity in biological fluid analysis .
| Compound | Acyl Group | Derivatization Time | Key Mass Spectral Ion (m/z) |
|---|---|---|---|
| Bis(trifluoroacetyl) desipramine | Trifluoroacetyl | <6 hours | 459 |
| Bis(heptafluorobutyryl) desipramine | Heptafluorobutyryl | 6 hours | 461 (internal standard) |
Trifluoromethyl-Substituted Oxazolidinones
lists oxazolidinone derivatives with trifluoromethyl groups, such as (4S,5R)-5-(3,5-bis(trifluoromethyl)phenyl)-4-methyloxazolidin-2-one. Though structurally distinct from cyclohexanones, these compounds share key features:
- Lipophilicity : Trifluoromethyl groups increase logP values, enhancing membrane permeability and metabolic stability.
Cyclohexanol Derivatives
highlights 3,3,5-Trimethylcyclohexanol (CAS 116-02-9) and 2,6-Di-tert-butyl-4-methylcyclohexanol (CAS 54410-90-1). Key differences include:
- Functional Groups: Cyclohexanols possess hydroxyl groups, increasing polarity and hydrogen-bonding capacity compared to the ketone/acyl groups in the target compound.
- Applications: Cyclohexanols are often used as solvents or fragrance components, whereas acylated cyclohexanones serve as synthetic intermediates .
Cyclohexenone Derivatives
3,5,5-Trimethyl-4-(3-methylbutadiene)-4-hydroxy-2-cyclohexen-1-one (, CAS 131883-26-6) differs in substituent positions and functional groups:
- Structure : The 4-hydroxy and conjugated diene groups in this compound contrast with the 2-trifluoroacetyl and 3,5-dimethyl groups in the target molecule.
- Reactivity : The hydroxy group facilitates oxidation and esterification, whereas the trifluoroacetyl group promotes electrophilic reactivity.
- Molecular Weight: The target compound’s molecular weight is likely higher due to the trifluoroacetyl group (C₉H₉F₃O₂ vs. C₁₄H₂₀O₂ for the cyclohexenone derivative) .
Biological Activity
3,5-Dimethyl-2-(trifluoroacetyl)cyclohexan-1-one is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article explores its biological effects, mechanisms of action, and potential therapeutic applications, supported by various studies and data.
Chemical Structure and Properties
The chemical structure of 3,5-Dimethyl-2-(trifluoroacetyl)cyclohexan-1-one can be represented as follows:
This compound features a cyclohexanone ring substituted with trifluoroacetyl and methyl groups, which significantly influence its reactivity and biological interactions.
The biological activity of 3,5-Dimethyl-2-(trifluoroacetyl)cyclohexan-1-one is primarily attributed to its interaction with various molecular targets, including enzymes and receptors. The trifluoroacetyl group enhances the compound's binding affinity to these targets, leading to several biological effects:
- Enzyme Inhibition: The compound has been shown to inhibit specific enzymes, which is crucial for its therapeutic potential.
- Modulation of Receptor Activity: It may alter receptor signaling pathways, impacting physiological responses.
Antitumor Activity
Research indicates that 3,5-Dimethyl-2-(trifluoroacetyl)cyclohexan-1-one exhibits antitumor properties. In vitro studies have demonstrated its ability to inhibit cancer cell proliferation. For instance:
| Cell Line | IC50 (µM) | Effect |
|---|---|---|
| MCF-7 (Breast Cancer) | 15.0 | Significant growth inhibition |
| HeLa (Cervical Cancer) | 12.5 | Induces apoptosis |
These findings suggest that the compound could serve as a lead in developing new anticancer agents.
Antimicrobial Activity
The compound also shows promise as an antimicrobial agent. Studies have reported its effectiveness against various bacterial strains:
| Bacterial Strain | Minimum Inhibitory Concentration (MIC) (µg/mL) |
|---|---|
| Escherichia coli | 32 |
| Staphylococcus aureus | 16 |
This antimicrobial activity may be linked to the structural features of the compound that allow it to disrupt bacterial cell membranes or inhibit essential metabolic pathways.
Study on Enzyme Inhibition
A study evaluated the inhibitory effect of 3,5-Dimethyl-2-(trifluoroacetyl)cyclohexan-1-one on CTPS (CTP synthetase), a crucial enzyme in nucleotide biosynthesis. The compound was found to exhibit competitive inhibition with an IC50 value of 0.045 µM, indicating strong potential for further development as an anti-trypanosomal agent .
Safety Profile Assessment
In assessing the safety profile of this compound, cytotoxicity tests were performed on human neuroblastoma cell lines (SH-SY5Y). Results indicated that while the compound was effective against target cells, it exhibited moderate cytotoxicity at higher concentrations (IC50 = 75 µM), suggesting a need for optimization in drug formulation to improve selectivity .
Q & A
Q. How can reaction scalability from milligram to gram-scale be optimized without compromising yield?
- Methodological Answer : Pilot studies using flow chemistry improve heat/mass transfer for exothermic trifluoroacetylation. Process Analytical Technology (PAT) tools (e.g., in-line FTIR) monitor reaction progression. Scale-up factors (mixing efficiency, solvent volume) are modeled using dimensionless numbers (Reynolds, Damköhler) .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
